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Compound of Interest

Compound Name: LT175

Cat. No.: B15544120

An in-depth exploration for a compound designated "LT175" for a technical guide on its
discovery and synthesis has revealed significant ambiguity and a lack of a singular, defined
molecular entity with this name in publicly available scientific and commercial databases. The
search has yielded multiple, unrelated references to "LT175," spanning from consumer
products to fictional chemical compounds, and a similarly named, but distinct, research
chemical.

The term "LT175" most prominently refers to a model of lawn tractor, the "White Outdoor LT-
175." This is clearly not the subject of interest for an audience of researchers and drug
development professionals.

In the biomedical domain, the designation "LT175" appears to be used in a fictional context for
illustrative purposes. A technical support document from a chemical supplier, BenchChem,
describes an "LT175 Kinase Inhibitor," but explicitly states, "LT175 is a fictional small molecule
kinase inhibitor. The information and data provided below are for illustrative purposes and are
based on general best practices for similar research compounds.”[1] This indicates that, at
least in this context, "LT175" does not represent a real-world compound.

A potential, though distinct, candidate for the user's query is the research chemical LT-106-175.
This compound is described as a potent inhibitor of FMS-like tyrosine kinase 3 (FLT3)
mutations, as well as cyclin-dependent kinase 2 (CDK2) and cyclin-dependent kinase 6 (CDK®6)
[2]. The chemical formula for LT-106-175 is C22H24N80OS[2]. However, it is crucial to note the
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difference in nomenclature; the user specifically requested information on "LT175," not "LT-106-
175."

Further searches for "LT175" as a drug, molecule, or inhibitor did not yield any other relevant
compounds. The search results included various other chemical compounds with "175" in their
identifiers, such as the "TL 175" pill, which is identified as Prednisone, and technical reports on
unrelated chemicals.

Given the lack of a clearly defined, non-fictional compound named "LT175" in the context of
drug discovery and synthesis, it is not possible to provide the requested in-depth technical
guide. The core requirements, including quantitative data summarization, detailed experimental
protocols, and visualization of signaling pathways, cannot be fulfilled without a specific, real-
world molecular target.

To proceed with this request, a more precise identifier for the compound of interest is
necessary. This could include a full chemical name, a different designation, a Chemical
Abstracts Service (CAS) number, or a reference to a specific publication or patent. Without
such clarification, any attempt to generate the requested content would be based on
speculation and would not meet the standards of a technical guide for a scientific audience.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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